N-[1-(benzylamino)-2,2,2-trichloroethyl]-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[1-(benzylamino)-2,2,2-trichloroethyl]-4-fluorobenzamide is a useful research compound. Its molecular formula is C16H14Cl3FN2O and its molecular weight is 375.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and X-ray Molecular Structure : A study by Guirado et al. (2002) focused on efficient procedures for synthesizing N-(1-alkylamino-2,2-dichloroethyl)benzamides and N-(1-arylamino-2,2-dichloroethyl)benzamides, which are of interest as intermediates for accessing new heterocyclic series. This research highlights the methods to achieve the synthesis of N-[1-(benzylamino)-2,2,2-trichloroethyl]-4-fluorobenzamide derivatives, showcasing their potential in further chemical applications (Guirado et al., 2002).
Fluorination Techniques
- Iron-Catalyzed, Fluoroamide-Directed C-H Fluorination : Groendyke et al. (2016) described a method for the fluorination of benzylic, allylic, and unactivated C-H bonds mediated by iron, leveraging N-fluoro-2-methylbenzamides. This technique demonstrates a broad substrate scope and functional group tolerance, suggesting a novel approach for the modification of benzamide derivatives, including those related to this compound (Groendyke et al., 2016).
Antimicrobial Activity
- In Vitro Bactericidal Activity Against MRSA : Research by Zadrazilova et al. (2015) on a series of substituted 2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamides, closely related to this compound, assessed their bactericidal activity against MRSA strains. This study indicates the potential of such compounds in developing new antimicrobial agents (Zadrazilova et al., 2015).
Properties
IUPAC Name |
N-[1-(benzylamino)-2,2,2-trichloroethyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl3FN2O/c17-16(18,19)15(21-10-11-4-2-1-3-5-11)22-14(23)12-6-8-13(20)9-7-12/h1-9,15,21H,10H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGAAUYOYQZTCED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(C(Cl)(Cl)Cl)NC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl3FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.